Cas no 6161-56-4 (3-methyl-2-(4-methylphenyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(1H)-one)

• Product Name: 3-methyl-2-(4-methylphenyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• CAS No: 6161-56-4
• MF: C₁₇H₁₉N₃O
• MW: 281.352263689041
• CID: 1628208
• PubChem ID: 846030
• Update Time: 2025-04-21

3-methyl-2-(4-methylphenyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(1H)-one Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(4-methylphenyl)-5-propylpyrazolo[1,5-a]pyrimidin-7(1H)-one
• 3-methyl-2-(4-methylphenyl)-5-propyl-1H-pyrazolo[1,5-a]pyrimidin-7-one
• BIM-0008948.P001
• DTXSID10357153
• 6161-56-4
• SMSF0015901
• Oprea1_391119
• SCHEMBL14366825
• CBMicro_008952
• Oprea1_261824

• Inchi： 1S/C17H19N3O/c1-4-5-14-10-15(21)20-17(18-14)12(3)16(19-20)13-8-6-11(2)7-9-13/h6-10,19H,4-5H2,1-3H3
• InChI Key： AVBTYPISIMMNMQ-UHFFFAOYSA-N
• SMILES： O=C1C=C(CCC)N=C2C(C)=C(C3C=CC(C)=CC=3)NN21

Computed Properties

• Exact Mass: 281.15297
• Monoisotopic Mass: 281.152812
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.7
• XLogP3: 3.2

Experimental Properties

• Density: 1.19
• Boiling Point: 426.7°C at 760 mmHg
• Flash Point: 211.9°C
• Refractive Index: 1.627
• PSA: 44.7